3-Bromo-5-fluorocinnamic acid

• IUPAC Name: (E)-3-(3-bromo-5-fluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H6BrFO2/c10-7-3-6(1-2-9(12)13)4-8(11)5-7/h1-5H,(H,12,13)/b2-1+
• InChI Key: ZIHACLSWYQAINK-OWOJBTEDSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)Br)C=CC(=O)O
• Isomeric SMILES: C1=C(C=C(C=C1F)Br)/C=C/C(=O)O
• Molecular Formula: C9H6BrFO2
• Molecular Weight: 245.04 g/mol

Description

3-Bromo-5-fluorocinnamic acid is a chemical compound with the molecular formula C9H6BrFO2 and a molecular weight of 245.05. Its IUPAC name is (E)-3-(3-bromo-5-fluorophenyl)acrylic acid. It is primarily used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 3-Bromo-5-fluorocinnamic acid consists of a cinnamic acid core with a bromine atom at the 3rd position and a fluorine atom at the 5th position. The exact 3D structure is not available in the resources I have.

Scientific Research Applications

Synthesis of Fluorinated Compounds

Research demonstrates the use of fluorinated cinnamic acids in the synthesis of complex organic compounds. For instance, the versatile synthesis of 3,5-disubstituted 2-fluoropyridines and 2-pyridones was achieved using bromo-fluoro substituted pyridines, which highlights the utility of these compounds in organic synthesis (Sutherland & Gallagher, 2003).

Antitumor Effects

Studies have investigated the synergistic antitumor effects of bromo and fluoro compounds. For example, a combination of 3-Bromopyruvic acid and 5-Fluorouracil was found to have a synergistic antitumor effect against human colorectal cancer, demonstrating the potential of these compounds in cancer therapy (Chong et al., 2017).

Environmental Biotechnology

Fluorinated cinnamic acids have been studied for environmental applications, such as in the treatment of shock loadings of fluorinated compounds in biological systems. A study on the bioaugmentation for treating transient 4-fluorocinnamic acid shock loads in a rotating biological contactor is an example of this application (Amorim et al., 2013).

Bacterial Degradation

The degradation of fluorinated cinnamic acids by bacterial strains is another area of research. For instance, a study on the isolation and characterization of a 4-fluorocinnamic acid-degrading bacterial strain highlights the potential of these compounds in bioremediation and waste treatment (Ma Yu, 2013).

Biocidal Applications

Fluorinated cinnamic acids have also been studied for their potential in enhancing biocidal efficacy. A study exploring the potentiation of biocides using cinnamic phytochemicals and derivatives, including α-fluorocinnamic acids, reveals their utility in surface disinfection and prevention of bacterial infections (Malheiro et al., 2019).

Safety and Hazards

When handling 3-Bromo-5-fluorocinnamic acid, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment and chemical impermeable gloves should be worn, and adequate ventilation should be ensured. In case of accidental release, it’s advised to collect and arrange disposal, keeping the chemical in suitable and closed containers.

Mechanism of Action

Target of Action

It’s known that cinnamic acid derivatives often interact with various enzymes and receptors in the body, influencing cellular processes .

Mode of Action

Cinnamic acid derivatives are generally known to interact with their targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

For instance, they can participate in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Result of Action

It’s known that cinnamic acid derivatives can cause skin, eye, and respiratory irritation .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 3-Bromo-5-fluorocinnamic acid. For instance, its low water solubility might limit its mobility in the environment . Furthermore, it’s recommended to handle this compound only in well-ventilated areas or outdoors, and to avoid breathing its dust, fume, gas, mist, vapors, or spray .